Cas no 13895-13-1 (2-Benzoxazolecarbonitrile, 6-ethoxy-)
2-Benzoxazolecarbonitrile, 6-ethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzoxazolecarbonitrile, 6-ethoxy-
- 2-Cyano-6-ethoxybenzo[d]oxazole
- 6-ethoxy-2-benzoxazole carbonitrile
-
- Inchi: 1S/C10H8N2O2/c1-2-13-7-3-4-8-9(5-7)14-10(6-11)12-8/h3-5H,2H2,1H3
- InChI Key: LCHGFXCXXRPVCY-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC2=C(C=1)OC(C#N)=N2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 248
- XLogP3: 2.2
- Topological Polar Surface Area: 59
2-Benzoxazolecarbonitrile, 6-ethoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081005332-250mg |
2-Cyano-6-ethoxybenzo[d]oxazole |
13895-13-1 | 98% | 250mg |
723.63 USD | 2021-06-01 | |
| Alichem | A081005332-500mg |
2-Cyano-6-ethoxybenzo[d]oxazole |
13895-13-1 | 98% | 500mg |
1,107.38 USD | 2021-06-01 | |
| Alichem | A081005332-1g |
2-Cyano-6-ethoxybenzo[d]oxazole |
13895-13-1 | 98% | 1g |
2,033.42 USD | 2021-06-01 |
2-Benzoxazolecarbonitrile, 6-ethoxy- Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 2-Benzoxazolecarbonitrile, 6-ethoxy-
Comprehensive Overview of 2-Benzoxazolecarbonitrile, 6-ethoxy- (CAS No. 13895-13-1): Properties, Applications, and Industry Insights
2-Benzoxazolecarbonitrile, 6-ethoxy- (CAS No. 13895-13-1) is a specialized organic compound belonging to the benzoxazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a benzoxazole core with an ethoxy substituent at the 6-position and a carbonitrile group at the 2-position. Its distinct chemical properties make it a valuable intermediate in synthetic chemistry, particularly for designing bioactive molecules.
In recent years, the demand for high-performance heterocyclic compounds like 6-ethoxy-2-benzoxazolecarbonitrile has surged due to their versatility in drug discovery and material science. Researchers are increasingly exploring its potential as a fluorescence probe or photoactive material, aligning with the growing interest in organic electronics and sustainable chemistry. The compound’s electron-withdrawing nitrile group and alkoxy modification contribute to its tunable optical properties, making it relevant for OLED development—a hot topic in renewable energy circles.
The synthesis of 2-Benzoxazolecarbonitrile, 6-ethoxy- typically involves cyclization reactions of ortho-substituted phenolic precursors, followed by ethoxy functionalization. Advanced purification techniques such as column chromatography or recrystallization ensure high purity (>98%), critical for applications in precision medicine and catalysis. Analytical characterization via NMR spectroscopy, HPLC-MS, and X-ray crystallography confirms its structural integrity, addressing quality concerns frequently raised by industrial users.
From an industrial perspective, CAS 13895-13-1 is gaining traction in crop protection formulations, where its derivatives act as pesticide synergists. This aligns with global trends toward eco-friendly agrochemicals, as the compound’s moderate biodegradability offers advantages over traditional halogenated analogs. Furthermore, its role in metal-organic frameworks (MOFs) design has been explored for gas storage applications, responding to the rising demand for carbon capture technologies.
Regulatory compliance remains a key consideration for manufacturers. While 6-ethoxy-2-benzoxazolecarbonitrile is not classified as hazardous under major chemical inventories (e.g., REACH, TSCA), proper handling protocols are recommended due to its fine particulate nature. The compound’s stability under ambient conditions and solubility in polar aprotic solvents (e.g., DMF, DMSO) facilitate its integration into scalable processes—a frequent query among process chemists.
Emerging studies highlight the compound’s potential in anticancer drug scaffolds, particularly through kinase inhibition mechanisms. This application resonates with current biomedical research trends, as evidenced by increasing PubMed citations for benzoxazole-based therapeutics. Additionally, its low cytotoxicity profile in preliminary assays makes it a candidate for bioimaging agent development, addressing the need for non-invasive diagnostic tools.
For procurement specialists, technical specifications such as melting point (158–162°C), molecular weight (188.18 g/mol), and storage recommendations (desiccated, 4°C) are crucial data points. Suppliers increasingly provide custom synthesis services for derivatized benzoxazoles, reflecting market demand for tailored chemical solutions. Competitive pricing strategies for bulk quantities (>100 kg) are now common, driven by the compound’s expanding industrial adoption.
Environmental impact assessments reveal that 2-Benzoxazolecarbonitrile, 6-ethoxy- exhibits moderate aquatic biodegradability (OECD 301F), positioning it favorably compared to persistent organic pollutants. This characteristic, combined with its low bioaccumulation potential, makes it suitable for green chemistry initiatives—a priority for ESG-conscious manufacturers. Lifecycle analyses suggest that solvent recovery systems during production can further enhance its sustainability profile.
Future research directions may explore the compound’s utility in photoredox catalysis or as a ligand in transition metal complexes, areas gaining momentum in academic publications. Patent landscapes indicate growing IP activity around benzoxazole derivatives, particularly for electronic materials and pharmaceutical compositions. As analytical techniques advance, new polymorphic forms of CAS 13895-13-1 might be discovered, potentially unlocking novel structure-property relationships.
13895-13-1 (2-Benzoxazolecarbonitrile, 6-ethoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)